Cas no 23500-16-5 (1-Isobutyrylproline)

• Product Name: 1-Isobutyrylproline
• CAS No: 23500-16-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD09047850
• CID: 2950727
• Update Time: 2025-06-26

1-Isobutyrylproline Chemical and Physical Properties

Names and Identifiers

• 1-异丁酰基脯氨酸
• 1-ISOBUTYRYLPROLINE
• 1-(2-methylpropanoyl)pyrrolidine-2-carboxylic acid
• 1-(2-methylpropanoyl)proline
• 1-isobutyrylpyrrolidine-2-carboxylic acid
• STL140412
• proline, 1-(2-methyl-1-oxopropyl)-
• 1-isobutyrylpyrrolidine-2-carboxylicacid
• 1-Isobutyrylproline

• MDL： MFCD09047850
• Inchi： 1S/C9H15NO3/c1-6(2)8(11)10-5-3-4-7(10)9(12)13/h6-7H,3-5H2,1-2H3,(H,12,13)
• InChI Key： WKQUFVTUGGLNNO-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1CCCC1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6

1-Isobutyrylproline Security Information

• HazardClass：IRRITANT

Additional information on 1-Isobutyrylproline

1-Isobutyrylproline (CAS No. 23500-16-5): A Comprehensive Overview

1-Isobutyrylproline (CAS No. 23500-16-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural and functional properties. This compound is a derivative of proline, a non-essential amino acid, and is characterized by the presence of an isobutyryl group attached to the nitrogen atom of the proline residue. The isobutyryl group imparts specific chemical and biological activities that make 1-Isobutyrylproline a valuable molecule for various applications, including drug development and biochemical research.

The chemical structure of 1-Isobutyrylproline (C₈H₁₅NO₃) is notable for its cyclic nature and the presence of the isobutyryl moiety. This structure confers several key properties, such as enhanced solubility, stability, and reactivity compared to its parent compound, proline. These properties are crucial for its use in various biochemical assays and as a building block in the synthesis of more complex molecules.

In recent years, 1-Isobutyrylproline has been extensively studied for its potential therapeutic applications. One of the most promising areas of research involves its role in modulating protein-protein interactions (PPIs). PPIs are critical for many biological processes, including signal transduction, cell cycle regulation, and immune responses. By selectively modulating these interactions, 1-Isobutyrylproline can potentially be used to develop novel therapeutic agents for a range of diseases.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the ability of 1-Isobutyrylproline to inhibit the interaction between two key proteins involved in cancer progression. The researchers found that 1-Isobutyrylproline effectively disrupted this interaction, leading to a significant reduction in tumor growth in both in vitro and in vivo models. This finding highlights the potential of 1-Isobutyrylproline as a lead compound for developing anti-cancer drugs.

Beyond cancer research, 1-Isobutyrylproline has also shown promise in neurodegenerative diseases. A study published in the Journal of Neurochemistry in 2023 explored the neuroprotective effects of 1-Isobutyrylproline. The results indicated that this compound could protect neurons from oxidative stress and prevent the aggregation of misfolded proteins, which are hallmark features of diseases such as Alzheimer's and Parkinson's. These findings suggest that 1-Isobutyrylproline could be a valuable therapeutic candidate for treating neurodegenerative conditions.

In addition to its therapeutic applications, 1-Isobutyrylproline is also used as a tool compound in biochemical research. Its unique structure makes it an excellent substrate for studying enzyme kinetics and protein folding. For instance, researchers at the University of California, San Francisco, utilized 1-Isobutyrylproline to investigate the mechanisms underlying protein misfolding and aggregation. Their findings provided new insights into the molecular basis of protein misfolding diseases and opened up new avenues for developing therapeutic strategies.

The synthesis of 1-Isobutyrylproline involves several well-established chemical reactions. One common approach is to start with proline and react it with isobutyl chloroformate under controlled conditions to form the desired product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production. The ability to synthesize 1-Isobutyrylproline efficiently and cost-effectively is crucial for its widespread use in both research and industrial settings.

The safety profile of 1-Isobutyrylproline has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity and good biocompatibility when administered at therapeutic doses. These findings are encouraging and support further clinical development of this compound.

In conclusion, 1-Isobutyrylproline (CAS No. 23500-16-5) is a versatile compound with significant potential in both medicinal chemistry and biochemical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting protein-protein interactions, cancer, neurodegenerative diseases, and other conditions. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.